Cas no 1891713-66-8 (3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1891713-66-8
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 6159572
• PubChem ID: 117453072
• Update Time: 2025-05-26

3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1936909
• 1891713-66-8

• Inchi： 1S/C11H12BrN3O/c1-15-10(13)6-9(14-15)7-4-3-5-8(12)11(7)16-2/h3-6H,13H2,1-2H3
• InChI Key： ONYYKHLZUXGVKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine

3-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine, also identified by the CAS number 1891713-66-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and materials science. The presence of the bromine atom at the 3-position of the phenyl ring and the methoxy group at the 2-position introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging modern catalytic systems and optimized reaction conditions. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the yield and purity of this compound. These improvements are particularly relevant in the context of its application as an intermediate in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The structural features of 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine make it an attractive candidate for further modification. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various types of hydrogen bonding and π-interactions. These properties are critical in designing bioactive molecules with high affinity for specific biological targets.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting protein kinases and other enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This suggests potential applications in anticancer therapy, where modulation of CDK activity can lead to selective inhibition of tumor cell proliferation.

Moreover, the presence of the methoxy group at the 2-position of the phenyl ring introduces additional electronic effects that can influence the compound's pharmacokinetic properties. Methoxy groups are known to enhance solubility and improve absorption profiles, making this compound more amenable to systemic administration. Recent research has also explored its potential as a lead compound in the development of anti-inflammatory agents, where modulation of cyclooxygenase (COX) enzymes is a key therapeutic target.

The synthesis of 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step processes that incorporate principles from both organic synthesis and catalysis. One common approach involves the coupling reaction between a bromoarene derivative and an appropriately substituted pyrazole intermediate under palladium-catalyzed conditions. This method ensures high regioselectivity and minimizes side reactions, which is crucial for maintaining product purity.

In addition to its direct applications in drug discovery, this compound serves as a valuable building block for constructing more complex molecular architectures. For example, it can be used as a starting material for synthesizing heterocyclic compounds with extended conjugation or additional functional groups. Such derivatives may exhibit enhanced bioactivity or improved pharmacokinetic profiles compared to the parent compound.

From an environmental standpoint, understanding the fate and behavior of 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amino is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is required to fully characterize its environmental persistence and toxicity profile.

In conclusion, 3-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amino, CAS number 1891713668, represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique structural features, combined with advancements in synthetic chemistry and biological evaluation techniques, position it as a promising candidate for future drug development efforts.